1-(5-Bromo-2-methylphenyl)propan-1-one

• IUPAC Name: 1-(5-bromo-2-methylphenyl)propan-1-one
• InChI: InChI=1S/C10H11BrO/c1-3-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key: MILQLKPEROJCHT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)Br)C
• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol

Description

1-(5-Bromo-2-methylphenyl)propan-1-one is a halogenated aryl ketone with a propan-1-one moiety attached to a substituted phenyl ring. The phenyl ring features a bromine atom at the 5-position and a methyl group at the 2-position, leading to distinct steric and electronic properties. Its molecular formula is C₁₀H₁₁BrO (molar mass: 227.10 g/mol), and it is anticipated to exhibit moderate solubility in organic solvents due to the hydrophobic bromine and methyl substituents.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The reactivity and applications of aryl ketones are heavily influenced by substituent positions and electronic effects. Below is a comparison of 1-(5-Bromo-2-methylphenyl)propan-1-one with key analogs:

Compound Name	Substituents (Position)	Key Electronic Effects	Molecular Formula	Molar Mass (g/mol)
1-(5-Bromo-2-methylphenyl)propan-1-one	Br (5), CH₃ (2)	Steric hindrance (2-CH₃); moderate −I (Br)	C₁₀H₁₁BrO	227.10
1-(4-Bromophenyl)propan-1-one	Br (4)	Strong −I (para-Br)	C₉H₉BrO	213.07
1-(3-Bromophenyl)propan-1-one	Br (3)	Moderate −I (meta-Br)	C₉H₉BrO	213.07
1-(5-Bromo-2-fluorophenyl)propan-1-one	Br (5), F (2)	Strong −I (F); weaker −I (Br)	C₉H₈BrFO	231.07
1-(2,6-Dihydroxyphenyl)propan-1-one	OH (2,6)	Strong +M (OH); hydrogen bonding	C₉H₁₀O₃	166.18

Key Observations :

• Electronic Effects : Bromine's inductive (−I) effect is weaker at the meta/para positions compared to electron-withdrawing groups like fluorine. The 5-bromo substituent in the target compound may direct electrophilic reactions to specific ring positions.

Reactivity in Coupling Reactions

and highlight the reactivity of halogenated propiophenones in C–O coupling reactions with reagents like N-hydroxyphthalimide (NHPI).

Compound Name	Reaction Partner	Product Yield	Notes	Reference
1-(4-Bromophenyl)propan-1-one	NHPI	60%	Para-Br reduces steric hindrance
1-(3-Bromophenyl)propan-1-one	NHPI	63%	Meta-Br allows moderate yield
1-(3-Chlorophenyl)propan-1-one	HOBt	41%	Chlorine's −I effect enhances reactivity

Inference for Target Compound :

• The 2-methyl group may lower reaction yields compared to para-bromo analogs due to steric hindrance.

Target Compound Hypotheses :

• Lack of polar groups (e.g., −OH, −NH₂) may limit direct pharmacological activity unless functionalized further.